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Compound of Interest

Compound Name: 2-Chloro-5-ethyl-4-methylpyridine
Cat. No.: B12968077
Get Quote

The identity and purity of a chemical reagent are paramount for reproducible and reliable
research. While specific experimental data for 2-Chloro-5-ethyl-4-methylpyridine is not
available, its properties can be reliably predicted by extrapolating from the well-characterized
analogue, 2-Chloro-5-methylpyridine.[1][2] The addition of an ethyl group in place of a methyl
group is expected to incrementally increase the molecular weight, boiling point, and
hydrophobicity, while minimally affecting the core reactivity of the chloropyridine ring.

Table 1: Comparison of Physicochemical Properties
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2-Chloro-5- 2-Chloro-5-ethyl-4-
Property methylpyridine methylpyridine Data Source
(Analogue) (Projected)
CAS Number 18368-64-4 Not Assigned [2][3]
Molecular Formula CeHeCIN CsH10CIN Calculated
Molecular Weight 127.57 g/mol 155.63 g/mol Calculated
Boiling Point 97 °C /30 mmHg > 97 °C /30 mmHg (Projected)
Density 1.169 g/mL at 25 °C ~1.1 g/mLat 25 °C (Projected)
Light yellow to orange  Light yellow to orange
Appearance J y ) g J y ) g [1] (Projected)
clear liquid clear liquid

Spectroscopic Signature (Predicted)

e 1H NMR: The proton NMR spectrum is expected to be highly informative. Key signals would
include a characteristic singlet for the pyridine proton, quartets and triplets corresponding to
the ethyl group, and a singlet for the methyl group. The chemical shifts would be influenced
by the electron-withdrawing nature of the chlorine and the nitrogen atom in the ring.

e 13C NMR: The carbon spectrum would show eight distinct signals corresponding to the
unique carbon atoms in the molecule. The carbon atom attached to the chlorine (C2) would
be significantly downfield.[2]

e Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for the
molecular ion [M]* and [M+2]* in an approximate 3:1 ratio, which is indicative of the
presence of a single chlorine atom.

Proposed Synthesis and Mechanistic Rationale

The synthesis of 2-chloropyridines is a well-established transformation in organic chemistry. A
highly reliable and scalable approach involves the chlorination of the corresponding 2-pyridone
precursor. This method is favored for its high yields and selectivity.

Proposed Synthetic Pathway
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The most logical route to 2-Chloro-5-ethyl-4-methylpyridine would begin with the
corresponding pyridone, 5-Ethyl-4-methylpyridin-2(1H)-one. This precursor can be treated with
a standard chlorinating agent such as phosphorus oxychloride (POCIs) or thionyl chloride
(SOCI2) to achieve the desired transformation. Phosphorus oxychloride is often preferred for its
efficacy in converting N-heterocyclic ketones to their chloro-derivatives.[4]
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Synthesis Workflow

5-Ethyl-4-methylpyridin-2(1H)-one
(Precursor)

Reaction

Phosphorus Oxychloride (POCI3)
Heat (e.g., 100-120 °C)

Aqueous Workup
(Quench, Neutralize)

Purification
(Distillation or Chromatography)

2-Chloro-5-ethyl-4-methylpyridine
(Target Compound)
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Drug Discovery Application Workflow

2-Chloro-5-ethyl-4-methylpyridine
(Core Scaffold)

Eyﬂﬁ Synthesis / L&brary Generat\m&

Suzuki Coupling Buchwald-Hartwig SNAr Reaction
(with Nu-H)

(with R1-B(OH)z) (with HNR2R3)

\ 4 /
’?verse Compound LibraT‘

:

High-Throughput Screening
(Biological Assays)

Hit Compound

Lead Optimization

Drug Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-methylpyridine | 18368-64-4 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 2. 2-Chloro-5-methyl-pyridine | C6H6CIN | CID 581393 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 3. 2-Chloro-5-methylpyridine | 18368-64-4 [chemicalbook.com]

e 4,US4612377A - Preparation of 2-chloro-5-methylpyridine - Google Patents
[patents.google.com]

¢ To cite this document: BenchChem. [Physicochemical Properties & Structural Identification].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12968077/docs#physicochemical-properties-
structural-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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